Cas no 261762-46-3 ((3-Chloro-2,6-difluorophenyl)methanamine)

• Product Name: (3-Chloro-2,6-difluorophenyl)methanamine
• CAS No: 261762-46-3
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• MDL: MFCD01631388
• CID: 92584
• PubChem ID: 2773547
• Update Time: 2025-06-11

(3-Chloro-2,6-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2,6-difluorophenyl)methanamine
• 3-Chloro-2,6-difluorobenzylamine
• EN300-1983503
• FT-0615317
• MFCD01631388
• AKOS006229797
• 3-chloro-2,6-difluorobenzylamine, AldrichCPR
• N12288
• SCHEMBL1196554
• A1-01517
• A19819
• 3-Chloro-2,6-difluoro-benzylamine
• 261762-46-3
• Benzenemethanamine, 3-chloro-2,6-difluoro-
• DTXSID10378545
• JS-4183
• 1-(3-CHLORO-2,6-DIFLUOROPHENYL)METHANAMINE
• DB-046865

• MDL： MFCD01631388
• Inchi： 1S/C7H6ClF2N/c8-5-1-2-6(9)4(3-11)7(5)10/h1-2H,3,11H2
• InChI Key： VKKBGPPYRLLFIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CN)F

Computed Properties

• Exact Mass: 177.01600
• Monoisotopic Mass: 177.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.368
• Boiling Point: 212°C at 760 mmHg
• Flash Point: 82°C
• Refractive Index: 1.519
• PSA: 26.02000
• LogP: 2.77720
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive

(3-Chloro-2,6-difluorophenyl)methanamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：2735
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (3-Chloro-2,6-difluorophenyl)methanamine

Introduction to (3-Chloro-2,6-difluorophenyl)methanamine (CAS No. 261762-46-3)

(3-Chloro-2,6-difluorophenyl)methanamine (CAS No. 261762-46-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloro and difluoro substituent on the phenyl ring, along with an amino group attached to the methyl carbon, imparts distinct chemical and biological properties that make it a valuable building block in drug discovery.

The chemical structure of (3-Chloro-2,6-difluorophenyl)methanamine is represented by the formula C₈H₆ClF₂N. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 195.59 g/mol, and it has a boiling point of around 140°C at 10 mmHg pressure.

In recent years, (3-Chloro-2,6-difluorophenyl)methanamine has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals. One notable application is in the development of antidepressants and anxiolytics. The presence of the chloro and difluoro substituents on the phenyl ring can influence the compound's pharmacokinetic properties, such as its solubility, stability, and bioavailability. These properties are crucial for optimizing drug efficacy and minimizing side effects.

Research has also shown that (3-Chloro-2,6-difluorophenyl)methanamine can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). The ability to fine-tune the chemical structure of these compounds through the use of intermediates like (3-Chloro-2,6-difluorophenyl)methanamine allows researchers to develop more effective and safer drugs.

Beyond its role in pharmaceuticals, (3-Chloro-2,6-difluorophenyl)methanamine has found applications in other areas of chemistry. For instance, it can be used as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Additionally, its unique electronic properties make it a suitable candidate for use in materials science, particularly in the development of advanced functional materials with tailored electronic and optical properties.

The synthesis of (3-Chloro-2,6-difluorophenyl)methanamine typically involves multi-step processes that include halogenation and amination reactions. One common synthetic route involves the reaction of 3-chloro-2,6-difluorobenzaldehyde with an appropriate amine source under controlled conditions. This method provides high yields and good purity levels, making it suitable for large-scale production.

In terms of safety and handling, (3-Chloro-2,6-difluorophenyl)methanamine should be managed with care due to its potential for skin and eye irritation. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Storage should be in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of (3-Chloro-2,6-difluorophenyl)methanamine is another important consideration. While it is not classified as a hazardous waste under current regulations, proper disposal methods should be followed to minimize any potential environmental harm. This includes adhering to local waste management guidelines and ensuring that any waste generated during synthesis or use is treated appropriately.

In conclusion, (3-Chloro-2,6-difluorophenyl)methanamine (CAS No. 261762-46-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure makes it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to explore new avenues for its use, further highlighting its significance in modern chemistry.